Cas no 1804759-23-6 (4-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 4-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1804759-23-6
• MF: C₈H₆ClF₄NO₂
• MW: 259.58535528183
• CID: 4830126
• Update Time: 2025-05-19

4-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H6ClF4NO2/c9-1-5-4(3-15)2-14-7(10)6(5)16-8(11,12)13/h2,15H,1,3H2
• InChI Key： TUTLMLXNXBJUSW-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(N=CC=1CO)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2
• Topological Polar Surface Area: 42.4

Additional information on 4-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-methanol

Introduction to 4-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804759-23-6)

4-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-methanol, identified by the CAS number 1804759-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its unique structural and functional attributes. The presence of multiple substituents, including a chloromethyl group, a fluoro atom, and a trifluoromethoxy group, endows this molecule with distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The chloromethyl group at the 4-position of the pyridine ring introduces reactivity that is highly useful in nucleophilic substitution reactions, enabling the formation of various carbon-carbon and carbon-nitrogen bonds. This reactivity is particularly advantageous in constructing complex molecular frameworks, which are often required in drug development. The fluoro atom at the 2-position contributes to the electronic properties of the molecule, influencing its solubility, metabolic stability, and interaction with biological targets. Additionally, the trifluoromethoxy group at the 3-position enhances lipophilicity and metabolic resistance, which are critical factors in optimizing pharmacokinetic profiles.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design. Compounds such as 4-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-methanol serve as versatile building blocks for synthesizing small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the combination of electron-withdrawing groups like fluorine and trifluoromethoxy enhances binding affinity to protein targets. Furthermore, the methanol moiety at the 5-position provides a hydroxyl group that can be further functionalized through etherification or esterification reactions, expanding its synthetic utility.

In clinical research, derivatives of this compound have been explored for their potential in modulating inflammatory pathways and cancer cell proliferation. The chloromethyl functionality allows for facile coupling with amines or thiols to generate Schiff bases or thioether linkages, respectively, which are common motifs in bioactive molecules. A notable study published in Journal of Medicinal Chemistry reported on a series of pyridine-based inhibitors derived from this scaffold that exhibited significant activity against certain enzyme targets involved in metabolic disorders. The structural modifications introduced through fluorination and trifluoromethylation were found to improve both potency and selectivity.

The synthesis of 4-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-methanol typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key synthetic steps include halogenation at specific positions followed by nucleophilic substitution reactions to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, ensuring high yields and purity. The use of fluorinating agents like Selectfluor® or DAST (diethylaminosulfur trifluoride) has been crucial in incorporating fluorine atoms with high efficiency.

The pharmacological profile of this compound is further enhanced by its ability to undergo bioconjugation reactions. For example, site-specific labeling with fluorescent probes or biotin has been utilized in cellular studies to investigate intracellular localization and interactions with biomacromolecules. Additionally, computational modeling has played a pivotal role in understanding its binding mode to target proteins. Molecular docking studies have revealed that the combination of hydrophobic interactions facilitated by fluorine and trifluoromethoxy groups, along with hydrogen bonding networks involving the hydroxyl and nitrogen atoms, contributes to its high affinity for biological receptors.

In industrial applications, 4-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-methanol is valued as an intermediate in large-scale synthesis of APIs (Active Pharmaceutical Ingredients). Its stability under various reaction conditions makes it suitable for batch processing in pharmaceutical manufacturing facilities. Quality control measures are stringent to ensure minimal impurities that could affect downstream applications. Analytical techniques such as HPLC (High-Performance Liquid Chromatography), NMR (Nuclear Magnetic Resonance), and mass spectrometry are routinely employed to verify purity and structural integrity.

The environmental impact of handling this compound has also been a focus of research efforts. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Solvent recovery systems and catalytic methods have been implemented to enhance sustainability without compromising yield or quality. Furthermore, regulatory agencies require thorough toxicological assessments before its use in pharmaceutical formulations ensures safety for both patients and researchers.

Future directions in research may explore novel derivatives of 4-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-methanol with enhanced pharmacological properties or improved synthetic accessibility. The integration of machine learning algorithms into drug discovery pipelines has shown promise in predicting novel molecular structures with desired biological activities. By leveraging computational chemistry tools alongside experimental validation, researchers can accelerate the development pipeline for next-generation therapeutics.

In conclusion,4-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804759-23-6) represents a significant advancement in pharmaceutical chemistry due to its versatile reactivity and potential therapeutic applications. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative drug candidates targeting diverse diseases.